![molecular formula C₂₃H₂₇N₃O₆ B1146756 2-((S)-5-Amino-2-(((benzyloxy)carbonyl)amino)-5-oxopentanamido)-3-phenylpropanoic Acid Methyl Ester CAS No. 14317-85-2](/img/structure/B1146756.png)
2-((S)-5-Amino-2-(((benzyloxy)carbonyl)amino)-5-oxopentanamido)-3-phenylpropanoic Acid Methyl Ester
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Overview
Description
The compound “2-((S)-5-Amino-2-(((benzyloxy)carbonyl)amino)-5-oxopentanamido)-3-phenylpropanoic Acid Methyl Ester” is a complex organic molecule. It is related to the class of compounds known as esters, which are derived from carboxylic acids . The specific structure and properties of this compound may vary based on the arrangement of its atoms and functional groups .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of an ester linkage, which is a common reaction in organic chemistry . This could potentially be achieved through a Fischer esterification or a similar process, where a carboxylic acid reacts with an alcohol in the presence of an acid catalyst .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely include a benzyl ester group, an amino group, and a carboxylic acid group . The exact structure would depend on the specific isomer of the compound .Chemical Reactions Analysis
Esters, including this compound, can undergo a variety of chemical reactions. They can be hydrolyzed to form carboxylic acids and alcohols, a process that can occur under both acidic and basic conditions . They can also undergo trans-esterification reactions to form different esters .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. For example, its density, melting point, and boiling point would be influenced by the types and arrangement of its atoms . Its reactivity would be influenced by the presence of functional groups such as the ester linkage .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl (2S)-2-[[(2S)-5-amino-5-oxo-2-(phenylmethoxycarbonylamino)pentanoyl]amino]-3-phenylpropanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O6/c1-31-22(29)19(14-16-8-4-2-5-9-16)25-21(28)18(12-13-20(24)27)26-23(30)32-15-17-10-6-3-7-11-17/h2-11,18-19H,12-15H2,1H3,(H2,24,27)(H,25,28)(H,26,30)/t18-,19-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTLKOQZDTOXSFM-OALUTQOASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC1=CC=CC=C1)NC(=O)C(CCC(=O)N)NC(=O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CCC(=O)N)NC(=O)OCC2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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